N-(5-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenoxyacetamide

• IUPAC Name: N-[5-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H15F3N4O3S2/c20-19(21,22)12-5-4-6-13(9-12)23-16(28)11-30-18-26-25-17(31-18)24-15(27)10-29-14-7-2-1-3-8-14/h1-9H,10-11H2,(H,23,28)(H,24,25,27)
• InChI Key: YAIRRSLCPADSPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H15F3N4O3S2
• Molecular Weight: 468.5 g/mol

Description

N-(5-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C19H15F3N4O3S2 and its molecular weight is 468.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Glutaminase Inhibitor Analogues

Research on similar chemical structures to N-(5-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenoxyacetamide includes studies on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs. These compounds, including N-(5-{2-[2-(5-amino-[1,3,4]thiadiazol-2-yl)-ethylsulfanyl]-ethyl}-[1,3,4]thiadiazol-2-yl)-2-phenyl-acetamide, have been synthesized and evaluated as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These studies have highlighted their potential in inhibiting the growth of certain cancer cells in vitro and in mouse xenograft models, suggesting a promising therapeutic approach in cancer treatment (Shukla et al., 2012).

Antimicrobial Activity

A different study focused on the synthesis of N-[5-(4-tert-amino-2-butynyl)thio-1,3,4-thiadiazol-2yl]-2-phenoxyacetamides, revealing that some derivatives exhibit antimicrobial activity against a variety of Gram-positive, Gram-negative bacteria, and Candida species. This work illustrates the potential of such chemical structures in developing new antimicrobial agents (Muhi-eldeen et al., 1988).

Synthesis and Pharmacological Properties

Another related research area includes the synthesis and pharmacological evaluation of benzothiazole, 1,3-4-oxadiazole, and 1,3,4-thiadiazole derivatives. These studies have explored the potential analgesic and anti-inflammatory activities of these compounds, indicating the broad applicability of thiadiazolyl structures in medicinal chemistry (Santagati et al., 1994).

Versatile Intermediates for Derivative Synthesis

The versatility of N-Acyl-3,3-difluoro-2-oxoindoles for the preparation of various 2,2-difluorophenylacetic derivatives, including those with 1,3,4-thiadiazol structures, has been described. This research demonstrates the chemical flexibility of these compounds in generating a wide range of products, highlighting their utility in synthetic organic chemistry (Boechat et al., 2008).